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Compound of Interest

Compound Name: 2-Cyclooctyl-ethylamine

CAS No.: 4744-94-9

Cat. No.: B1507534

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This guide serves as a comprehensive technical resource on 2-Cyclooctyl-ethylamine
(molecular weight: 155.28 g/mol ), a primary amine with emerging interest in neurochemistry

and organic synthesis. As a Senior Application Scientist, the following sections are structured to

provide not just a compilation of data, but an integrated understanding of the molecule's

synthesis, characterization, biological implications, and safe handling. The narrative

emphasizes the causality behind experimental choices, ensuring that the presented protocols

are not merely instructional but also educational.

Molecular Profile and Physicochemical Properties
2-Cyclooctyl-ethylamine, with the CAS number 4744-94-9, is an organic compound featuring

a cyclooctyl ring bonded to an ethylamine moiety.[1] This structure imparts a unique

combination of lipophilicity from the cyclooctyl group and reactivity from the primary amine.

Table 1: Physicochemical Properties of 2-Cyclooctyl-ethylamine
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Property Value Source

Molecular Formula C₁₀H₂₁N [1]

Molecular Weight 155.28 g/mol [1]

CAS Number 4744-94-9 [1]

Boiling Point 116-117 °C (at 23 Torr) [1]

Density (Predicted) 0.847 ± 0.06 g/cm³ [1]

pKa (Predicted) 10.52 ± 0.10 [1]

Physical Form Solid [1]

Synthesis of 2-Cyclooctyl-ethylamine
While specific, detailed protocols for the synthesis of 2-Cyclooctyl-ethylamine are not

extensively documented in publicly available literature, a logical and efficient synthetic route

can be devised based on established organic chemistry principles. The most plausible

approach involves the reduction of a suitable precursor, such as 2-cyclooctylacetonitrile or 2-

cyclooctylacetamide.

Proposed Synthetic Pathway: Reduction of 2-
Cyclooctylacetonitrile
This two-step pathway begins with the synthesis of the nitrile precursor followed by its

reduction to the target primary amine.
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Step 1: Synthesis of 2-Cyclooctylacetonitrile

Step 2: Reduction to 2-Cyclooctyl-ethylamine

Cyclooctyl bromide/iodide

2-CyclooctylacetonitrileNucleophilic Substitution (SN2)

Sodium Cyanide (NaCN)

Polar aprotic solvent (e.g., DMSO)

2-Cyclooctyl-ethylamine

Reduction

Lithium Aluminum Hydride (LiAlH4)

Anhydrous ether (e.g., THF)

Aqueous workup (H2O, acid/base)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Cyclooctyl-ethylamine.

Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of 2-Cyclooctylacetonitrile

Rationale: This step involves a nucleophilic substitution reaction where the cyanide ion

displaces a halide from cyclooctyl halide. The choice of a polar aprotic solvent like DMSO
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accelerates the SN2 reaction.

Procedure:

To a stirred solution of sodium cyanide (1.1 equivalents) in dimethyl sulfoxide (DMSO),

add cyclooctyl bromide (1.0 equivalent) dropwise at room temperature.

Heat the reaction mixture to 50-60 °C and monitor the reaction progress by Gas

Chromatography (GC).

Upon completion, cool the mixture to room temperature and pour it into a mixture of ice

and water.

Extract the aqueous layer with diethyl ether (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield crude 2-cyclooctylacetonitrile.

Purify the crude product by vacuum distillation.

Step 2: Reduction of 2-Cyclooctylacetonitrile to 2-Cyclooctyl-ethylamine

Rationale: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of

converting nitriles to primary amines.[2][3] The reaction is performed in an anhydrous ether

to prevent quenching of the reactive hydride.

Procedure:

To a suspension of LiAlH₄ (1.5 equivalents) in anhydrous tetrahydrofuran (THF) under an

inert atmosphere (e.g., argon), add a solution of 2-cyclooctylacetonitrile (1.0 equivalent) in

anhydrous THF dropwise at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 4-6 hours, monitoring by Thin Layer Chromatography (TLC) or GC.

Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential

dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more

water (Fieser workup).
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Filter the resulting aluminum salts and wash the filter cake with THF.

Combine the filtrate and washings, and concentrate under reduced pressure to obtain the

crude 2-Cyclooctyl-ethylamine.

Purify the product by vacuum distillation.

Analytical Characterization
Definitive characterization of 2-Cyclooctyl-ethylamine requires a combination of

spectroscopic and chromatographic techniques. While specific spectral data for this compound

is not readily available in the public domain, the expected data can be predicted based on its

structure and data from analogous compounds.

Table 2: Predicted Analytical Data for 2-Cyclooctyl-ethylamine
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Technique Expected Observations

¹H NMR

Multiplets in the range of 1.2-1.8 ppm

corresponding to the cyclooctyl protons. A triplet

around 2.7 ppm for the -CH₂- group adjacent to

the amine, and a triplet around 1.4 ppm for the

other -CH₂- group of the ethyl chain. A broad

singlet for the -NH₂ protons.

¹³C NMR

Multiple signals in the aliphatic region (25-45

ppm) for the cyclooctyl carbons. A signal around

40-45 ppm for the carbon adjacent to the

nitrogen and another aliphatic signal for the

other ethyl carbon.[4]

Mass Spectrometry (EI)

A molecular ion peak (M⁺) at m/z 155. The

fragmentation pattern would likely show losses

of small neutral molecules such as ethylene

(m/z 28) and characteristic fragments from the

cyclooctyl ring.[5]

GC-MS

A single peak with a mass spectrum

corresponding to the pure compound. The

retention time will depend on the column and

conditions used.[6][7]

HPLC

As a primary amine, it will likely require

derivatization for sensitive UV or fluorescence

detection.[8][9]

Biological Activity and Pharmacological Profile
The pharmacological properties of 2-Cyclooctyl-ethylamine are not well-documented.

However, research on the closely related compound, 2-cyclooctyl-2-hydroxyethylamine,

provides valuable insights into its potential biological effects.

Effects on Epinephrine Levels
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A study on 2-cyclooctyl-2-hydroxyethylamine demonstrated that intraperitoneal administration

in rats led to dose-related reductions in epinephrine concentrations in the hypothalamus and

brainstem. This suggests that these compounds may interfere with central epinephrine

biosynthesis. This alteration in central adrenergic pathways was linked to hyperglycemia,

indicating a potential role in modulating glucose metabolism through neurochemical

mechanisms.

Potential Mechanism of Action
The observed effects on epinephrine levels suggest that 2-Cyclooctyl-ethylamine and its

analogs may interact with enzymes involved in catecholamine synthesis or metabolism, or with

adrenergic receptors themselves. Phenethylamine derivatives are known to interact with a

variety of receptors, including adrenergic and serotonin receptors.[3][10][11] The bulky

cyclooctyl group likely influences the receptor binding profile, potentially conferring selectivity

for certain receptor subtypes.

2-Cyclooctyl-ethylamine

Central Nervous System
(Hypothalamus, Brainstem)

Acts on

Altered Epinephrine
Biosynthesis/Metabolism

Leads to

Modulation of
Adrenergic Signaling

Downstream Physiological
Effects (e.g., Hyperglycemia)
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Caption: Postulated mechanism of action for 2-Cyclooctyl-ethylamine.

Recommended In Vitro Evaluation
To elucidate the pharmacological profile of 2-Cyclooctyl-ethylamine, a systematic in vitro

evaluation is recommended.

Step-by-Step Protocol: Receptor Binding Assay

Rationale: To determine the affinity of the compound for various receptors, particularly

adrenergic and serotonin receptors, which are common targets for phenethylamines.

Procedure:

Prepare cell membranes expressing the target receptors (e.g., α₁, α₂, β₁, β₂, 5-HT₁, 5-HT₂

subtypes).

In a multi-well plate, incubate the membranes with a known radiolabeled ligand for the

receptor of interest and varying concentrations of 2-Cyclooctyl-ethylamine.

After incubation, separate the bound and free radioligand by filtration.

Quantify the radioactivity on the filters using a scintillation counter.

Calculate the Ki (inhibition constant) to determine the affinity of 2-Cyclooctyl-ethylamine
for each receptor.

Safety, Handling, and Toxicology
While a specific Safety Data Sheet (SDS) for 2-Cyclooctyl-ethylamine is not readily available,

general precautions for handling primary aliphatic amines should be strictly followed. These

compounds are typically corrosive and can cause severe skin and eye damage.[12][13]

Table 3: General Safety and Handling Precautions
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Aspect Recommendation

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles with

side shields, and a lab coat are mandatory.

Work in a well-ventilated fume hood.

Inhalation
Avoid inhaling vapors. May cause respiratory

irritation.[12]

Skin and Eye Contact

Corrosive. Causes burns. In case of contact,

immediately flush with copious amounts of water

for at least 15 minutes and seek medical

attention.[13]

Ingestion
Harmful if swallowed. Do not induce vomiting.

Seek immediate medical attention.[13]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances such as oxidizing

agents and acids. Keep the container tightly

closed.

Disposal
Dispose of in accordance with local, state, and

federal regulations.

In Vitro Toxicology Assessment
A preliminary assessment of the toxicological profile of 2-Cyclooctyl-ethylamine should be

conducted.

Step-by-Step Protocol: Ames Test for Mutagenicity

Rationale: The Ames test is a widely used method to assess the mutagenic potential of a

chemical compound by measuring its ability to induce mutations in bacteria.[8][14][15]

Procedure:

Use several strains of Salmonella typhimurium that are auxotrophic for histidine.

Prepare different concentrations of 2-Cyclooctyl-ethylamine.
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In the presence and absence of a metabolic activation system (S9 mix), incubate the

bacterial strains with the test compound.

Plate the bacteria on a histidine-free medium.

After incubation, count the number of revertant colonies (colonies that have regained the

ability to synthesize histidine).

A significant increase in the number of revertant colonies compared to the control

indicates mutagenic potential.

Conclusion and Future Directions
2-Cyclooctyl-ethylamine is a molecule with intriguing potential, particularly in the realm of

neuropharmacology. Its structural similarity to known bioactive phenethylamines, combined

with the unique properties imparted by the cyclooctyl group, makes it a compelling candidate

for further investigation. The proposed synthetic and analytical protocols in this guide provide a

solid foundation for researchers to produce and characterize this compound. Future research

should focus on a comprehensive evaluation of its pharmacological profile, including receptor

binding affinities, functional activity, and in vivo efficacy in relevant disease models. A thorough

toxicological assessment is also crucial to establish its safety profile for any potential

therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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